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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B1201431 Get Quote

Application Notes: N-Methylmescaline
Hydrochloride
N-Methylmescaline hydrochloride is a substituted phenethylamine, appearing as the N-

methylated analog of mescaline.[1] It is categorized as an analytical reference standard

intended for research and forensic applications.[2] The compound's formal name is 3,4,5-

trimethoxy-N-methyl-benzeneethanamine, monohydrochloride, with a molecular weight of

261.7 g/mol .[2] For experimental purposes, proper dissolution is critical to ensure accurate and

reproducible results. This document provides a detailed protocol for the dissolution of N-
Methylmescaline hydrochloride for scientific research. The solid form of the compound is

stable for at least five years when stored appropriately.[2]

Solubility Data
The solubility of N-Methylmescaline hydrochloride in various common laboratory solvents is

summarized in the table below. The choice of solvent should be guided by the specific

requirements of the experimental model. For instance, while ethanol offers higher solubility, the

final concentration of ethanol in an in vitro cell culture experiment must be carefully controlled

to avoid cytotoxicity.
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Solvent Solubility

Ethanol 10 mg/mL[2]

DMSO (Dimethyl Sulfoxide) 3 mg/mL[2]

PBS (Phosphate-Buffered Saline, pH 7.2) 3 mg/mL[2]

DMF (Dimethylformamide) 0.5 mg/mL[2]

Experimental Protocols
This section outlines the methodology for preparing stock and working solutions of N-
Methylmescaline hydrochloride.

Materials and Equipment
N-Methylmescaline hydrochloride powder

Appropriate solvent (e.g., DMSO, Ethanol, sterile PBS)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, for aiding dissolution)

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol provides a general guideline for preparing a stock solution. Calculations should

be adjusted based on the desired final concentration.

Calculate the Required Mass:
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The molecular weight of N-Methylmescaline hydrochloride is 261.7 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 261.7 g/mol × 1000 mg/g = 2.617 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 2.62 mg of N-Methylmescaline hydrochloride into the

tube. Record the exact weight.

Dissolution:

Using a calibrated pipette, add the appropriate volume of DMSO to the tube to achieve the

desired 10 mM concentration. For example, if you weighed exactly 2.617 mg, add 1.0 mL

of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect

the solution to ensure no solid particles remain.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability. The stability of the compound in

solution has not been explicitly determined, so it is recommended to prepare fresh

solutions for critical experiments.

Protocol for Preparing Working Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1201431?utm_src=pdf-body
https://www.benchchem.com/product/b1201431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working solutions should be prepared fresh from the stock solution for each experiment.

Determine Final Concentration: Identify the final concentration of N-Methylmescaline
hydrochloride required for your experiment.

Serial Dilution: Perform a serial dilution of the stock solution using the appropriate cell culture

medium or experimental buffer (e.g., PBS).

Solvent Consideration: Ensure the final concentration of the solvent (e.g., DMSO) in the

working solution is minimal (typically <0.1%) to prevent any confounding effects on the

experimental system.

Workflow Visualization
The following diagram illustrates the general workflow for the preparation of N-
Methylmescaline hydrochloride solutions.
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Caption: Workflow for dissolving N-Methylmescaline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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